Cas no 4934-95-6 (methyl 2-(2-oxocyclopentyl)acetate)

• Product Name: methyl 2-(2-oxocyclopentyl)acetate
• CAS No: 4934-95-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 932347
• PubChem ID: 11217375
• Update Time: 2025-04-19

methyl 2-(2-oxocyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• (2-oxo-cyclopentyl)-acetic acid methyl ester
• methyl (2-oxocyclopentyl)acetate
• EN300-107221
• methyl 2-oxocyclopentylacetate
• FCUFQALZTPBXTC-UHFFFAOYSA-N
• CS-0231139
• Methyl 2-(2-oxocyclopentyl)acetate
• Methyl2-(2-oxocyclopentyl)acetate
• AKOS006290068
• G49562
• Z1198182980
• 4934-95-6
• DTXSID80458984
• SCHEMBL2565281
• methyl 2-(2-oxocyclopentyl)acetate

• Inchi： 1S/C8H12O3/c1-11-8(10)5-6-3-2-4-7(6)9/h6H,2-5H2,1H3
• InChI Key： FCUFQALZTPBXTC-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC(=O)OC

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 227.1±13.0 °C at 760 mmHg
• Flash Point: 92.7±19.9 °C
• PSA: 43.37000
• LogP: 0.91870
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 2-(2-oxocyclopentyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters